Methyl 2-(2,6-difluorobenzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: methyl 2-[(2,6-difluorobenzoyl)amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C17H16F2N2O3S.ClH/c1-21-7-6-9-12(8-21)25-16(13(9)17(23)24-2)20-15(22)14-10(18)4-3-5-11(14)19;/h3-5H,6-8H2,1-2H3,(H,20,22);1H
• InChI Key: WRUBQMGVCWXWLT-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=C(C=CC=C3F)F.Cl
• Molecular Formula: C17H17ClF2N2O3S
• Molecular Weight: 402.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a pyridine ring, a carboxylate group, and a tetrahydrothieno group. Pyridine is a basic heterocyclic organic compound, similar to benzene and pyrrole but with one methine group (=CH−) replaced by a nitrogen atom. The carboxylate group (-COO-) is a functional group consisting of a carbonyl (RR’C=O) and a hydroxyl (R-O-H), which has characteristic properties of both functional groups. The tetrahydrothieno group is a sulfur-containing heterocycle.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a heterocyclic ring. Pyridine has a trigonal planar geometry around the nitrogen atom.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present. For example, the carboxylate group could undergo reactions typical of carboxylic acids, such as esterification or amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of a carboxylate group could make the compound acidic, and the pyridine ring could contribute to its aromaticity.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. Many pyridine derivatives have biological activity and are used in medicinal chemistry.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling this compound. The specific hazards would depend on the properties of the compound, which could include flammability, toxicity, or reactivity.

Future Directions

The future directions for research on this compound could include exploring its potential uses in medicinal chemistry, given the biological activity of many pyridine derivatives.